Cas no 159046-67-0 (3(2H)-Pyridazinethione,4-(4,5-dihydro-3-methyl-1-phenyl-5-thioxo-1H-pyrazol-4-yl)-4,5-dihydro-6-(4-methylphenyl)-4-phenyl-)

3(2H)-Pyridazinethione,4-(4,5-dihydro-3-methyl-1-phenyl-5-thioxo-1H-pyrazol-4-yl)-4,5-dihydro-6-(4-methylphenyl)-4-phenyl- structure
159046-67-0 structure
Product name:3(2H)-Pyridazinethione,4-(4,5-dihydro-3-methyl-1-phenyl-5-thioxo-1H-pyrazol-4-yl)-4,5-dihydro-6-(4-methylphenyl)-4-phenyl-
CAS No:159046-67-0
MF:C27H24N4S2
MW:468.636262893677
CID:1337665

3(2H)-Pyridazinethione,4-(4,5-dihydro-3-methyl-1-phenyl-5-thioxo-1H-pyrazol-4-yl)-4,5-dihydro-6-(4-methylphenyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Pyridazinethione,4-(4,5-dihydro-3-methyl-1-phenyl-5-thioxo-1H-pyrazol-4-yl)-4,5-dihydro-6-(4-methylphenyl)-4-phenyl-
    • 3(2H)-Pyridazinethione, 4-(4,5-dihydro-3-methyl-1-phenyl-5-thioxo-1H-pyrazol-4-yl)-4,5-dihydro-6-(4-methylphenyl)-4-phenyl-
    • Inchi: 1S/C27H24N4S2/c1-18-13-15-20(16-14-18)23-17-27(26(33)29-28-23,21-9-5-3-6-10-21)24-19(2)30-31(25(24)32)22-11-7-4-8-12-22/h3-16,24H,17H2,1-2H3,(H,29,33)
    • InChI Key: GRWZMJBCHUCNDV-UHFFFAOYSA-N
    • SMILES: C1(=S)NN=C(C2=CC=C(C)C=C2)CC1(C1C(=S)N(C2=CC=CC=C2)N=C1C)C1=CC=CC=C1

Computed Properties

  • Exact Mass: 468.14452

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 610.8±65.0 °C(Predicted)
  • PSA: 39.99
  • pka: 8.43±0.60(Predicted)

3(2H)-Pyridazinethione,4-(4,5-dihydro-3-methyl-1-phenyl-5-thioxo-1H-pyrazol-4-yl)-4,5-dihydro-6-(4-methylphenyl)-4-phenyl- Related Literature

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